Cas no 785-98-8 (1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol)

1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol structure
785-98-8 structure
Product Name:1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
CAS No:785-98-8
MF:C11H10F6O
MW:272.18692445755
CID:3161363
PubChem ID:58887302
Update Time:2025-04-21

1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
    • 785-98-8
    • WWOZHSMWVHPEIQ-UHFFFAOYSA-N
    • 2-(4-ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
    • SCHEMBL130133
    • Inchi: 1S/C11H10F6O/c1-2-7-3-5-8(6-4-7)9(18,10(12,13)14)11(15,16)17/h3-6,18H,2H2,1H3
    • InChI Key: WWOZHSMWVHPEIQ-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C1C=CC(CC)=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 272.06358391Da
  • Monoisotopic Mass: 272.06358391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC450501-5g
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
785-98-8 97%
5g
£70.00 2023-09-02
TRC
H294418-50mg
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
785-98-8
50mg
$ 50.00 2022-06-04
TRC
H294418-100mg
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
785-98-8
100mg
$ 65.00 2022-06-04
TRC
H294418-500mg
1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
785-98-8
500mg
$ 80.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1593966-1g
2-(4-Ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
785-98-8 98%
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¥382.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1593966-5g
2-(4-Ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
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¥1128.00 2024-07-28
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